Cas no 2470440-81-2 (potassium 4-cyclopropyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylate)

• Product Name: potassium 4-cyclopropyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylate
• CAS No: 2470440-81-2
• MF: C₁₅H₁₆KN₃O₂
• MW: 309.404744148254
• MDL: MFCD32858368
• CID: 5669964
• PubChem ID: 155820035
• Update Time: 2025-07-14

potassium 4-cyclopropyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27108376
• 2470440-81-2
• Potassium;4-cyclopropyl-1,3,8-triazatricyclo[7.5.0.02,7]tetradeca-2(7),3,5,8-tetraene-6-carboxylate
• potassium 4-cyclopropyl-1,3,8-triazatricyclo[7.5.0.0,2,7]tetradeca-2,4,6,8-tetraene-6-carboxylate
• potassium 4-cyclopropyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylate

• MDL： MFCD32858368
• Inchi： 1S/C15H17N3O2.K/c19-15(20)10-8-11(9-5-6-9)16-14-13(10)17-12-4-2-1-3-7-18(12)14;/h8-9H,1-7H2,(H,19,20);/q;+1/p-1
• InChI Key： JUTHCIDVXZKVLA-UHFFFAOYSA-M
• SMILES： [K+].[O-]C(C1C2=C(N=C(C=1)C1CC1)N1C(CCCCC1)=N2)=O

Computed Properties

• Exact Mass: 309.08795825g/mol
• Monoisotopic Mass: 309.08795825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.8Ų

Additional information on potassium 4-cyclopropyl-1,3,8-triazatricyclo7.5.0.0,2,7tetradeca-2,4,6,8-tetraene-6-carboxylate

Exploring Potassium 4-cyclopropyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylate (CAS 2470440-81-2): A Comprehensive Overview

In the realm of heterocyclic chemistry, potassium 4-cyclopropyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylate (CAS 2470440-81-2) stands out as a structurally intriguing compound. Its complex nomenclature reflects a fusion of cyclopropyl and triazatricyclic moieties, which has piqued the interest of researchers in medicinal chemistry and material science. This article delves into its properties, potential applications, and relevance to contemporary scientific trends, addressing frequently searched queries like "triazatricyclic derivatives in drug discovery" and "potassium carboxylates in catalysis."

The compound's tricyclic scaffold is notable for its rigidity and planar geometry, traits often exploited in the design of bioactive molecules. Recent studies highlight the role of similar nitrogen-rich heterocycles in modulating protein-protein interactions, a hot topic in targeted cancer therapy. While CAS 2470440-81-2 itself is under investigation, analogs have shown promise as kinase inhibitors, aligning with the surge in searches for "small molecule kinase inhibitors 2024." Its potassium carboxylate group further enhances solubility, a critical factor in pharmaceutical formulation.

From a synthetic perspective, the cyclopropyl ring introduces strain, potentially influencing reactivity—a subject frequently explored in "strained ring systems in organic synthesis" queries. Computational chemists are particularly interested in how this feature affects the compound's electronic distribution, as evidenced by rising searches for "DFT studies on heterocycles." Meanwhile, the triazatricyclic core may contribute to luminescence properties, tying into the booming field of organic electronic materials.

Environmental considerations are also paramount. The compound's biodegradability and green chemistry metrics (a trending search term) are being evaluated, reflecting the pharmaceutical industry's shift toward sustainable practices. Its potential as a bioisostere for aromatic carboxylic acids—another popular research topic—could reduce metabolic liabilities in drug candidates.

In analytical chemistry, challenges in characterizing CAS 2470440-81-2 have spurred discussions about "advanced mass spectrometry for complex heterocycles." The compound's UV-Vis absorption profile, possibly relevant to "photodynamic therapy agents," is another active area of exploration. As research progresses, this molecule may emerge as a key player in addressing pressing queries like "new scaffolds for antibiotic resistance" or "multifunctional materials for energy storage."

To summarize, potassium 4-cyclopropyl-1,3,8-triazatricyclo[7.5.0.0²,⁷]tetradeca-2,4,6,8-tetraene-6-carboxylate embodies the convergence of multiple cutting-edge scientific domains. Its study not only advances fundamental knowledge but also responds to real-world search trends, from "fragment-based drug design" to "eco-friendly heterocyclic synthesis." As investigations continue, this compound may well bridge gaps between theoretical innovation and practical applications across industries.